Reply to Comment on “Multimodal coupling of optical transitions and plasmonic oscillations in rhodamine B modified gold nanoparticles” by I. Blakey†

Physical Chemistry Chemical Physics Pub Date: 2011-08-15 DOI: 10.1039/C1CP22069A

Abstract

In answer to Blakey’s comment concerning the role of solution absorbance on emission spectra of gold nanoparticles (AuNP) recorded under the resonance elastic light scattering (RELS) conditions of a synchronous scan with λem = λex, we provide new evidence of a complex behaviour of plasmonic responses of functionalized AuNP down to very low concentrations, CAuNP = 7 pM. We have demonstrated that there is no threshold on the RELS spectra and that from the lowest concentration under study there is a continuous shift of the RELS peak toward longer waves. Since the absorbance of a 7 pM AuNP solution is A < 0.008, there cannot be any direct effect of A on λmax for the RELS peak and the observed approximately-linear correlation between λmax and ASP is therefore an expression of a dependence of λmax on CAuNP.

Graphical abstract: Reply to Comment on “Multimodal coupling of optical transitions and plasmonic oscillations in rhodamine B modified gold nanoparticles” by I. Blakey
Reply to Comment on “Multimodal coupling of optical transitions and plasmonic oscillations in rhodamine B modified gold nanoparticles” by I. Blakey†
Recommended Literature
Physical Chemistry Chemical Physics
Journal Name：Physical Chemistry Chemical Physics
Research Products